Cas no 2097915-13-2 (2-(3-methylidenepiperidine-1-carbonyl)-1,3-benzothiazole)

• Product Name: 2-(3-methylidenepiperidine-1-carbonyl)-1,3-benzothiazole
• CAS No: 2097915-13-2
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• CID: 6286154
• PubChem ID: 126853036
• Update Time: 2025-05-23

2-(3-methylidenepiperidine-1-carbonyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylidenepiperidine-1-carbonyl)-1,3-benzothiazole
• F6540-0987
• 1,3-benzothiazol-2-yl-(3-methylidenepiperidin-1-yl)methanone
• 2097915-13-2
• AKOS032466450

• Inchi： 1S/C14H14N2OS/c1-10-5-4-8-16(9-10)14(17)13-15-11-6-2-3-7-12(11)18-13/h2-3,6-7H,1,4-5,8-9H2
• InChI Key： NSMSMDBGRUECFI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(N1CC(=C)CCC1)=O

Computed Properties

• Exact Mass: 258.08268425g/mol
• Monoisotopic Mass: 258.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(3-methylidenepiperidine-1-carbonyl)-1,3-benzothiazole

Comprehensive Overview of 2-(3-methylidenepiperidine-1-carbonyl)-1,3-benzothiazole (CAS No. 2097915-13-2)

The compound 2-(3-methylidenepiperidine-1-carbonyl)-1,3-benzothiazole (CAS No. 2097915-13-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a benzothiazole core with a 3-methylidenepiperidine moiety, offering versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and potential applications while addressing trending queries such as "benzothiazole derivatives in drug development" and "piperidine-based bioactive compounds."

Chemically, 2-(3-methylidenepiperidine-1-carbonyl)-1,3-benzothiazole belongs to the class of N-acylated benzothiazoles, a group known for their bioactivity. The presence of the methylidene group on the piperidine ring enhances its reactivity, making it a valuable intermediate for further functionalization. Researchers have explored its role in modulating enzyme activity, particularly in studies related to "kinase inhibitors" and "neuroprotective agents," which are currently high-demand topics in medicinal chemistry.

The synthesis of CAS No. 2097915-13-2 typically involves a multi-step process, starting with the condensation of 2-aminobenzothiazole with a 3-methylidenepiperidine derivative. Recent advancements in "green chemistry" have optimized these protocols to reduce waste and improve yields, aligning with the growing emphasis on sustainable practices. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity, a critical factor for applications in "high-throughput screening" and "preclinical studies."

In the context of drug discovery, 2-(3-methylidenepiperidine-1-carbonyl)-1,3-benzothiazole has shown promise as a scaffold for designing "targeted therapies." Its ability to interact with biological receptors stems from the benzothiazole ring's electron-rich nature and the piperidine's conformational flexibility. These features are frequently discussed in forums focusing on "small molecule drug design" and "structure-activity relationships," highlighting its relevance to modern therapeutics.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in the development of "organic semiconductors" and "fluorescent probes." The benzothiazole unit's luminescent properties, combined with the piperidine's solubility profile, make it a candidate for optoelectronic applications. Such interdisciplinary potential underscores its importance in answering search queries like "benzothiazole derivatives in materials" and "piperidine-based functional molecules."

Safety and handling of CAS No. 2097915-13-2 adhere to standard laboratory protocols, with no reported hazards under normal conditions. However, researchers are advised to consult "SDS (Safety Data Sheets)" for specific guidelines, a common practice emphasized in "laboratory safety best practices" discussions. Its stability under ambient conditions further facilitates its use in diverse experimental setups.

In summary, 2-(3-methylidenepiperidine-1-carbonyl)-1,3-benzothiazole represents a multifaceted compound bridging medicinal chemistry and material science. Its structural elegance and functional adaptability continue to inspire innovations, addressing contemporary search trends such as "heterocyclic compounds in medicine" and "sustainable synthesis routes." As research progresses, this molecule is poised to play a pivotal role in advancing both therapeutic and technological frontiers.